Cas no 50283-75-5 (4-Amino-1H-imidazole-2-carboxamide)

• Product Name: 4-Amino-1H-imidazole-2-carboxamide
• CAS No: 50283-75-5
• MF: C₄H₆N₄O
• MW: 126.116639614105
• CID: 4823862
• Update Time: 2025-11-01

4-Amino-1H-imidazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-1H-imidazole-2-carboxamide
• 5-amino-1H-imidazole-carboxamide
• 5-amino-1H-imidazole-2-carboxamide
• 4-Amino-1H-imidazole-2-carboxamide

• Inchi： 1S/C4H6N4O/c5-2-1-7-4(8-2)3(6)9/h1H,5H2,(H2,6,9)(H,7,8)
• InChI Key： QTJCXJBZLYSWAL-UHFFFAOYSA-N
• SMILES： O=C(C1=NC=C(N)N1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 126
• XLogP3: -1.1
• Topological Polar Surface Area: 97.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 4-Amino-1H-imidazole-2-carboxamide

4-Amino-1H-imidazole-2-carboxamide (CAS No. 50283-75-5): A Comprehensive Overview

4-Amino-1H-imidazole-2-carboxamide (CAS No. 50283-75-5) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as AICA (4-Aminoimidazole-5-carboxamide), serves as a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the imidazole ring and carboxamide functional group, make it a versatile building block in medicinal chemistry.

The growing interest in 4-Amino-1H-imidazole-2-carboxamide is driven by its potential applications in drug discovery, particularly in the development of anticancer agents and antiviral drugs. Researchers are increasingly exploring its role in modulating cellular pathways, such as the AMP-activated protein kinase (AMPK) pathway, which is a hot topic in metabolic disease research. With the rise of personalized medicine and targeted therapies, this compound has become a focal point for scientists seeking novel treatments for complex diseases.

From a chemical perspective, 4-Amino-1H-imidazole-2-carboxamide exhibits interesting properties that make it suitable for various synthetic applications. Its amino and carboxamide groups provide multiple sites for chemical modification, enabling the creation of diverse derivatives. This flexibility is particularly valuable in the design of small-molecule inhibitors, which are a major area of interest in modern pharmacology. The compound’s stability under physiological conditions further enhances its utility in drug development.

In recent years, the demand for 4-Amino-1H-imidazole-2-carboxamide has surged due to its role in the synthesis of nucleoside analogs, which are widely used in antiviral and anticancer therapies. The compound’s ability to mimic natural nucleobases makes it a valuable tool for designing DNA-interactive agents. This application aligns with current trends in precision medicine, where researchers aim to develop therapies that specifically target disease-causing mechanisms at the molecular level.

The pharmaceutical industry is also exploring the potential of 4-Amino-1H-imidazole-2-carboxamide in the development of immunomodulatory drugs. With the increasing focus on immune-oncology and autoimmune diseases, this compound’s ability to influence immune responses has attracted significant attention. Its derivatives have shown promise in preclinical studies, particularly in modulating T-cell activity and cytokine production, which are critical factors in immune regulation.

From a market perspective, the global demand for 4-Amino-1H-imidazole-2-carboxamide is expected to grow steadily, driven by advancements in biopharmaceutical research and drug discovery. The compound’s versatility and broad applicability make it a valuable asset for pharmaceutical companies and research institutions. Additionally, the increasing adoption of high-throughput screening and combinatorial chemistry techniques has further amplified its importance in modern drug development pipelines.

In conclusion, 4-Amino-1H-imidazole-2-carboxamide (CAS No. 50283-75-5) is a compound of significant scientific and commercial interest. Its unique chemical properties, coupled with its potential applications in drug discovery and biomedical research, position it as a key player in the future of medicine. As research continues to uncover new therapeutic possibilities, this compound is likely to remain at the forefront of innovation in the life sciences industry.